Cas no 2172009-36-6 (tert-butyl 2-amino-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylate)

• Product Name: tert-butyl 2-amino-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2172009-36-6
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5900681
• PubChem ID: 165528626
• Update Time: 2023-12-30

tert-butyl 2-amino-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylate
• 2172009-36-6
• EN300-1458422

• Inchi： 1S/C13H15N3O2S/c1-13(2,3)18-11(17)9-10(19-12(14)16-9)8-6-4-5-7-15-8/h4-7H,1-3H3,(H2,14,16)
• InChI Key： QMRCXZNJVZCTNV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C1C=CC=CN=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų